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Compound of Interest

Compound Name: D-Alanine-3-13C

Cat. No.: B159066 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of isotopically labeled compounds like D-Alanine-3-13C is a critical component of

laboratory safety and regulatory compliance. This guide provides a clear, step-by-step process

for the safe disposal of D-Alanine-3-13C, ensuring minimal environmental impact and

adherence to safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles with side-shields, protective gloves, and a

lab coat.[1] Work should be conducted in a well-ventilated area or under a chemical fume hood

to avoid inhalation of any dust or aerosols.[1] In case of accidental contact, follow these first-aid

measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[2]

Skin Contact: Wash off immediately with soap and plenty of water.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[1][3]
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While specific quantitative exposure limits for D-Alanine-3-13C are not readily available, the

following table summarizes its key physical and chemical properties.

Property Value

Molecular Formula C₂¹³CH₇NO₂

Molecular Weight 90.09 g/mol

Appearance Off-white crystalline powder/solid

Melting Point 278 - 282 °C (decomposes)

Solubility in Water 155 g/L at 20 °C

Stability Stable under normal conditions

Step-by-Step Disposal Protocol
The disposal of D-Alanine-3-13C must comply with all national and local regulations. The

following procedure is a general guideline and should be adapted to meet the specific

requirements of your institution and locality.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "D-Alanine-3-13C and associated
contaminated materials."
Do not mix D-Alanine-3-13C waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

2. Containerization:

Whenever possible, leave the chemical in its original container.
If transferring to a new container, ensure it is compatible, properly sealed, and clearly labeled
with the chemical name and hazard information.

3. Handling of Contaminated Materials:

Any materials that have come into contact with D-Alanine-3-13C, such as gloves, pipette
tips, and weighing paper, should be considered contaminated and disposed of in the
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designated waste container.
Handle uncleaned empty containers as you would the product itself.

4. Disposal of a Spill:

In the event of a spill, avoid generating dust.
Carefully sweep up the solid material and place it into the designated waste container.
Clean the affected area with a suitable solvent and collect the cleaning materials as
contaminated waste.

5. Final Disposal:

Arrange for the collection of the waste container by your institution's EHS office or a licensed
chemical waste disposal company.
Some sources indicate that D-Alanine and its isomers may be harmful to aquatic life.[1]
Therefore, do not dispose of D-Alanine-3-13C down the drain or in the regular trash.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of D-
Alanine-3-13C.
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Start: D-Alanine-3-13C Waste Generated

Is the waste mixed with other chemicals?

Consult Institutional EHS for specific guidance on mixed waste disposal.

Yes

Is the original container available and intact?

No

Place waste in the original, labeled container.

Yes

Use a new, compatible, and clearly labeled waste container.

No

Seal the container and store in a designated waste accumulation area.

Schedule waste pickup with Institutional EHS or a licensed disposal company.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Alanine-3-13C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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